2-[(Triphenylmethoxy)methyl]furan

• CAS No.: 3929-76-8
• Molecular Formula: C24H20O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 2-(trityloxymethyl)furan
• InChI: InChI=1S/C24H20O2/c1-4-11-20(12-5-1)24(21-13-6-2-7-14-21,22-15-8-3-9-16-22)26-19-23-17-10-18-25-23/h1-18H,19H2
• InChI Key: UKDSIUYCPMRDSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC4=CC=CO4

Description

2-[(Triphenylmethoxy)methyl]furan is a synthetic furan derivative characterized by a triphenylmethoxy (-OTrityl) group attached to the furan ring via a methylene bridge.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of furfuryl-triphenyl-aether typically involves the reaction of furfuryl alcohol with triphenylmethanol in the presence of an acid catalyst. The reaction proceeds via an etherification process, where the hydroxyl group of furfuryl alcohol reacts with the hydroxyl group of triphenylmethanol, resulting in the formation of the ether bond.

Reaction Conditions:

Catalyst: Acid catalyst such as sulfuric acid or trifluoroacetic acid.

Solvent: Common solvents include ethanol or dichloromethane.

Temperature: The reaction is typically carried out at room temperature or slightly elevated temperatures (25-50°C).

Time: The reaction time can vary from a few hours to overnight, depending on the specific conditions used.

Industrial Production Methods

In an industrial setting, the production of furfuryl-triphenyl-aether can be scaled up using continuous flow reactors. This method allows for better control of reaction conditions and improved yields. The use of palladium catalysts supported on activated carbon has been explored for the continuous flow synthesis of furfuryl ethers .

Chemical Reactions Analysis

Types of Reactions

Furfuryl-triphenyl-aether can undergo various chemical reactions, including:

Oxidation: The ether bond can be oxidized to form carbonyl compounds.

Reduction: The compound can be reduced to form alcohols.

Substitution: The aromatic rings can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Electrophilic aromatic substitution reactions can be carried out using reagents such as bromine or nitric acid.

Major Products Formed

Oxidation: Formation of carbonyl compounds such as aldehydes and ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

Furfuryl-triphenyl-aether has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of other complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Used in the production of polymers, resins, and as a fuel additive due to its stability and high octane number.

Mechanism of Action

The mechanism of action of furfuryl-triphenyl-aether involves its interaction with various molecular targets and pathways. The compound can act as a ligand, binding to specific receptors or enzymes and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Molecular Properties and Structural Features

Compound Name	Molecular Formula	Molecular Weight	Substituent(s)	Key Structural Features
2-[(Triphenylmethoxy)methyl]furan	C24H20O2	340.42 g/mol	Triphenylmethoxy, methylene	Bulky trityl group enhances steric hindrance
2-(Methoxymethyl)furan	C6H8O2	112.13 g/mol	Methoxymethyl	Simpler substituent, higher volatility
2-Methoxyfuran	C5H6O2	98.10 g/mol	Methoxy	Smaller substituent, planar furan ring
5-(Methoxymethyl)furan-2-carbaldehyde	C7H8O3	140.14 g/mol	Methoxymethyl, aldehyde	Reactive aldehyde group for further synthesis
Methyl 2-[(4-chloro-2-methoxy-5-oxo-2,5-dihydrofuran-3-yl)amino]acetate	C8H10ClNO5	235.62 g/mol	Chloro, methoxy, amino, ester	Multifunctional groups for bioactivity

Key Observations :

• The triphenylmethoxy group in 2-[(Triphenylmethoxy)methyl]furan significantly increases molecular weight and steric hindrance compared to analogs like 2-(Methoxymethyl)furan or 2-Methoxyfuran. This bulk may reduce solubility in polar solvents but enhance stability in organic matrices .
• Compounds with reactive groups (e.g., aldehyde in 5-(Methoxymethyl)furan-2-carbaldehyde) are more versatile in synthetic applications, whereas the trityl group in the target compound may limit reactivity .

Reactivity Comparison :

• The trityl group in 2-[(Triphenylmethoxy)methyl]furan may hinder electrophilic substitution reactions due to steric effects, whereas methoxymethyl or aldehyde substituents in analogs allow for further functionalization .